Cas no 36546-50-6 (Ac-Tyr-OEt.H2O)

Ac-Tyr-OEt·H2O (N-Acetyl-L-tyrosine ethyl ester monohydrate) is a protected tyrosine derivative widely used in peptide synthesis and biochemical research. This compound serves as a key intermediate for introducing tyrosine residues with enhanced stability due to its acetyl and ethyl ester protecting groups, which prevent unwanted side reactions during coupling steps. The monohydrate form ensures improved handling and solubility in aqueous-organic solvent systems. Its high purity and consistent performance make it suitable for applications in solid-phase peptide synthesis (SPPS) and medicinal chemistry. The product is characterized by reliable reproducibility, making it a preferred choice for researchers requiring precise control over peptide modification and structural studies.
Ac-Tyr-OEt.H2O structure
Ac-Tyr-OEt.H2O structure
Product Name:Ac-Tyr-OEt.H2O
CAS No:36546-50-6
MF:C13H19NO5
MW:269.293664216995
MDL:MFCD00149093
CID:54596
PubChem ID:87561812
Update Time:2025-06-09

Ac-Tyr-OEt.H2O Chemical and Physical Properties

Names and Identifiers

    • Ethyl N-acetyl-L-tyrosinate hydrate
    • N-Acetyl-L-tyrosine Ethyl Ester Monohydrate
    • ACETYL-L-TYROSINE ETHYLESTER, N-(RG)
    • AC-TYR-OET H2O
    • Ac-Tyr-OEt.H2O
    • N-Acetyl-L-tyrosineethylester
    • ACETYL-L-TYROSINE ETHYL ESTER HYDRATE
    • ATEE
    • ATEE MONOHYDRATE
    • N-ACETYL TYROSINE ETHYL ESTER HYDRATE
    • N-Acetyl-L-Tyr-OEt
    • N-Acetyl-L-tyrosine ethyl ester hydrate
    • N-ACETYL-L-TYROSINE ETHYL ESTER:ATEE
    • N-ACETYLTYROSINE ETHYL ESTER 1-HYDRATE
    • Ac-Tyr-OEt Monohydrate
    • Ac-Tyr-OEt
    • YWAVLHZJMWEYTA-YDALLXLXSA-N
    • Ac-Tyr-OEt yenH2O
    • KSC491M4N
    • ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate hydrate
    • U735
    • N-acetyl tyrosine ethyl ester mono hydrate
    • ST2419379
    • AX8041631
    • HY-W013322
    • AS-56536
    • ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate;hydrate
    • N_Acetyl_L_tyrosine_ethyl_ester
    • MFCD00149093
    • N-Acetyltyrosine ethyl ester monohydrate
    • SCHEMBL2521638
    • A823290
    • EN300-7385616
    • AKOS016002100
    • CHEBI:177653
    • CS-W014038
    • 36546-50-6
    • Ac-L-Tyr-OEt.H2O
    • FA47449
    • MDL： MFCD00149093
    • Inchi： 1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
    • InChI Key： YWAVLHZJMWEYTA-YDALLXLXSA-N
    • SMILES： O(CC)C([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O.O

Computed Properties

  • Exact Mass: 269.12600
  • Monoisotopic Mass: 269.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.6

Experimental Properties

  • Color/Form: powder
  • Density: 1.1790
  • Melting Point: 79.0 to 83.0 deg-C
  • Boiling Point: 464.4±35.0 °C at 760 mmHg
  • Flash Point: 234.6±25.9 °C
  • PSA: 84.86000
  • LogP: 1.32910
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

Ac-Tyr-OEt.H2O Security Information

Ac-Tyr-OEt.H2O Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ac-Tyr-OEt.H2O Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A189763-10mg
N-Acetyl-L-tyrosine Ethyl Ester
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10mg
 $ 50.00 2022-06-08
TRC
A189763-50mg
N-Acetyl-L-tyrosine Ethyl Ester
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 $ 65.00 2022-06-08
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A189763-100mg
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100mg
 $ 80.00 2022-06-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A6751-5G
Ac-Tyr-OEt.H2O
 36546-50-6
5G
 ￥1903.81 2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A6751-10G
Ac-Tyr-OEt.H2O
 36546-50-6
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 ￥2869.61 2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A6751-25G
Ac-Tyr-OEt.H2O
 36546-50-6
25G
 ￥3775.24 2022-02-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N801350-1g
36546-50-6 98%
1g
 ￥42.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N801350-5g
36546-50-6 98%
5g
 ￥135.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N801350-25g
36546-50-6 98%
25g
 ￥319.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N801350-100g
36546-50-6 98%
100g
 ￥916.00 2022-09-01

Ac-Tyr-OEt.H2O Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:36546-50-6)Ethyl N-acetyl-L-tyrosinate hydrate
Order Number:sfd7179
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:36546-50-6)Ethyl N-acetyl-L-tyrosinate hydrate
sfd7179
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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